Cas no 74839-91-1 (Benzoxazole, 5-methyl-2-(1-naphthalenyl)-)

• Product Name: Benzoxazole, 5-methyl-2-(1-naphthalenyl)-
• CAS No: 74839-91-1
• MF: C₁₈H₁₃NO
• MW: 259.301924467087
• CID: 1773546
• PubChem ID: 71403874
• Update Time: 2025-04-21

Benzoxazole, 5-methyl-2-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 5-methyl-2-(1-naphthalenyl)-
• 5-methyl-2-naphthalen-1-yl-1,3-benzoxazole
• 5-Methyl-2-(naphthalen-1-yl)-1,3-benzoxazole
• SCHEMBL25246874
• 5-methyl-2-(1-naphthyl)-1,3-benzoxazole
• 74839-91-1
• DTXSID10824754

• Inchi： 1S/C18H13NO/c1-12-9-10-17-16(11-12)19-18(20-17)15-8-4-6-13-5-2-3-7-14(13)15/h2-11H,1H3
• InChI Key： KBTFJNLSJQUKMM-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2N=C1C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 259.09979
• Monoisotopic Mass: 259.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03